Cas no 2228447-21-8 (2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol)

• Product Name: 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
• CAS No: 2228447-21-8
• MF: C₈H₁₂F₂N₂O₂S
• MW: 238.254887580872
• CID: 6526748
• PubChem ID: 165634063
• Update Time: 2025-10-29

2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
• EN300-1975002
• 2228447-21-8
• 2-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]-2,2-difluoroethan-1-ol

• Inchi： 1S/C8H12F2N2O2S/c1-12(2)7-11-6(14-3)5(15-7)8(9,10)4-13/h13H,4H2,1-3H3
• InChI Key： QPFIVXPHGORDJH-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(CO)(F)F)OC)N(C)C

Computed Properties

• Exact Mass: 238.05875513g/mol
• Monoisotopic Mass: 238.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol (CAS No. 2228447-21-8)

The compound 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol (CAS No. 2228447-21-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This thiazole-derivative, characterized by its difluoroethane and dimethylamino functional groups, represents a promising scaffold for drug discovery and material science innovations.

In the context of modern medicinal chemistry, researchers are particularly interested in the 4-methoxy-1,3-thiazol-5-yl moiety of this compound, as it shares structural similarities with several bioactive molecules currently under investigation for their antimicrobial and anti-inflammatory properties. The presence of both fluorine atoms and a hydroxyl group in the molecular structure enhances its potential as a versatile building block for the development of novel therapeutic agents.

The growing interest in fluorinated organic compounds like 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol stems from their unique physicochemical properties, including improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. These characteristics make them particularly valuable in the design of next-generation pharmaceuticals, addressing common challenges in drug development such as bioavailability and target specificity.

Recent advancements in heterocyclic chemistry have highlighted the importance of thiazole derivatives in various applications. The dimethylamino substitution pattern in this particular compound suggests potential as a precursor for more complex molecules with enhanced biological activity. Researchers are actively exploring its utility in creating novel small molecule inhibitors that could target specific enzymatic pathways involved in various disease processes.

From a synthetic chemistry perspective, the difluoroethan-1-ol portion of the molecule presents interesting opportunities for further functionalization. The combination of fluorine atoms and an alcohol group at the same carbon center creates a unique electronic environment that can influence both reactivity and molecular interactions. This feature has become particularly relevant in the development of bioisosteres for drug design, where such structural elements can serve as effective replacements for traditional functional groups.

The compound's potential extends beyond pharmaceutical applications. In materials science, molecules containing both thiazole rings and fluorinated segments have shown promise in the development of advanced functional materials. The electronic properties imparted by the 4-methoxy substitution and dimethylamino group make this compound an interesting candidate for exploration in organic electronics and optoelectronic devices.

Quality control and characterization of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's purity and structural integrity, particularly given the complexity introduced by the difluoro substitution pattern and the presence of multiple heteroatoms.

As research into fluorine-containing heterocycles continues to expand, compounds like CAS No. 2228447-21-8 are likely to play increasingly important roles in both academic and industrial settings. The growing body of literature on similar structures suggests that this molecule could serve as a valuable tool for understanding structure-activity relationships in medicinal chemistry and for developing new synthetic methodologies.

The stability and storage requirements of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol are important considerations for researchers working with this compound. Proper handling under controlled conditions helps maintain its chemical integrity and ensures reproducible results in experimental settings. These precautions are particularly relevant given the compound's potential sensitivity to moisture and light, common characteristics of many thiazole derivatives.

Looking forward, the scientific community anticipates that derivatives of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol may contribute to addressing current challenges in drug discovery, particularly in areas requiring molecules with specific electronic and steric properties. The compound's unique combination of structural features positions it as an interesting subject for further investigation in multiple domains of chemical research.